3-{2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-oxoethyl}-2H-1,2,4-benzothiadiazine 1,1-dioxide

• IUPAC Name: 1-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)ethanone
• InChI: InChI=1S/C21H24N4O3S/c1-15-7-8-18(16(2)13-15)24-9-11-25(12-10-24)21(26)14-20-22-17-5-3-4-6-19(17)29(27,28)23-20/h3-8,13H,9-12,14H2,1-2H3,(H,22,23)
• InChI Key: UKUSJJPCYKZSLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CC3=NS(=O)(=O)C4=CC=CC=C4N3)C
• Molecular Formula: C21H24N4O3S
• Molecular Weight: 412.5 g/mol

Description

The compound is a derivative of benzothiadiazine, which is a heterocyclic compound. It also contains a piperazine ring, which is a common feature in many pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions of this compound would depend on its functional groups. Piperazine derivatives, for example, are known to undergo reactions with acids and bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, the presence of a piperazine ring could influence its solubility and stability.

Scientific Research Applications

Pharmacological Research: Neuroprotective Agent

This compound may act as a neuroprotective agent due to its structural similarity to known piperazine derivatives that have shown efficacy in protecting neuronal cells. .

Antibacterial Activity: Novel Antibiotic Development

Given the piperazine moiety’s presence in many antibiotic drugs, this compound could be explored for its antibacterial properties. .

Anti-inflammatory Drugs: Inhibitor of Inflammatory Pathways

The compound’s structural features suggest it could modulate inflammatory pathways. .

Cancer Therapy: Antitumor Properties

Piperazine derivatives are known to possess antitumor properties. .

Neurodegenerative Diseases: Treatment for Parkinson’s and Alzheimer’s

The compound’s piperazine core is found in treatments for neurodegenerative diseases. .

Psychiatric Disorders: Antipsychotic and Antidepressant Effects

Due to the psychoactive nature of some piperazine derivatives, this compound could be explored for its potential use in treating psychiatric disorders. .

Mechanism of Action

The mechanism of action would depend on the biological target of this compound. Piperazine derivatives are known to interact with various receptors, such as adrenergic receptors.

Safety and Hazards

The safety and hazards of this compound would depend on its biological activity. Some piperazine derivatives are known to have psychoactive effects.

Future Directions

The future research directions could involve studying the biological activity of this compound, optimizing its synthesis, and investigating its mechanism of action.